Cas no 885271-10-3 (2H-1-Benzopyran-3-carbonitrile,8-bromo-6-chloro-)

2H-1-Benzopyran-3-carbonitrile, 8-bromo-6-chloro- is a bromo- and chloro-substituted benzopyran derivative with a nitrile functional group at the 3-position. This heterocyclic compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for pharmaceuticals, agrochemicals, and materials science applications. The presence of both bromo and chloro substituents enhances its reactivity in cross-coupling reactions, enabling further functionalization. The nitrile group offers additional synthetic utility, serving as a precursor for carboxylic acids, amides, or heterocyclic systems. Its well-defined structure and high purity make it suitable for research and development in medicinal chemistry, particularly in the exploration of bioactive molecules.
2H-1-Benzopyran-3-carbonitrile,8-bromo-6-chloro- structure
885271-10-3 structure
Product Name:2H-1-Benzopyran-3-carbonitrile,8-bromo-6-chloro-
CAS No:885271-10-3
MF:C10H5BrClNO
MW:270.509800672531
MDL:MFCD04114593
CID:710783
PubChem ID:53408512
Update Time:2025-06-09

2H-1-Benzopyran-3-carbonitrile,8-bromo-6-chloro- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carbonitrile,8-bromo-6-chloro-
    • 8-BROMO-6-CHLORO-2H-CHROMENE-3-CARBONITRILE
    • 2H-1-Benzopyran-3-carbonitrile,8-bromo-6-chloro
    • 885271-10-3
    • 8-Bromo-6-chloro-2H-1-benzopyran-3-carbonitrile
    • AB18633
    • DTXSID40696320
    • MDL： MFCD04114593
    • Inchi： 1S/C10H5BrClNO/c11-9-3-8(12)2-7-1-6(4-13)5-14-10(7)9/h1-3H,5H2
    • InChI Key： GHFLRWHYKRVUGS-UHFFFAOYSA-N
    • SMILES： BrC1=CC(=CC2C=C(C#N)COC=21)Cl

Computed Properties

  • Exact Mass: 268.92400
  • Monoisotopic Mass: 268.924
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33A^2
  • XLogP3: 3

Experimental Properties

  • PSA: 33.02000
  • LogP: 3.40188

2H-1-Benzopyran-3-carbonitrile,8-bromo-6-chloro- Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2H-1-Benzopyran-3-carbonitrile,8-bromo-6-chloro- Pricemore >>

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